Cas no 3438-69-5 (1H-Imidazo[4,5-d]pyridazine-4,7-diamine,N4,N7-bis[3-(dimethylamino)propyl]-)
![1H-Imidazo[4,5-d]pyridazine-4,7-diamine,N4,N7-bis[3-(dimethylamino)propyl]- structure](https://www.kuujia.com/scimg/cas/3438-69-5x500.png)
3438-69-5 structure
Product name:1H-Imidazo[4,5-d]pyridazine-4,7-diamine,N4,N7-bis[3-(dimethylamino)propyl]-
1H-Imidazo[4,5-d]pyridazine-4,7-diamine,N4,N7-bis[3-(dimethylamino)propyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazo[4,5-d]pyridazine-4,7-diamine,N4,N7-bis[3-(dimethylamino)propyl]-
- 4-N,7-N-bis[3-(dimethylamino)propyl]-1H-imidazo[4,5-d]pyridazine-4,7-diamine
- 4,7-Bis-(3-dimethylamino-propylamino)-imidazo< 4,5-d> pyridazin
- 4.7-Bis-(3-dimethylamino-propylamino)-1H-imidazo< 4.5-d> pyridazin
- AC1NS9JX
- N,N'-bis-(3-dimethylamino-propyl)-1H-imidazo[4,5-d]pyridazine-4,7-diamine
- NSC64802
- 3438-69-5
- NSC-64802
- DTXSID90418150
-
- Inchi: InChI=1S/C15H28N8/c1-22(2)9-5-7-16-14-12-13(19-11-18-12)15(21-20-14)17-8-6-10-23(3)4/h11H,5-10H2,1-4H3,(H,16,20)(H,17,21)(H,18,19)
- InChI Key: PSCDEVJXIRSNQM-UHFFFAOYSA-N
- SMILES: CN(CCCNC1=NN=C(NCCCN(C)C)C2N=CNC1=2)C
Computed Properties
- Exact Mass: 320.24404
- Monoisotopic Mass: 320.244
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 85A^2
- XLogP3: 0.8
Experimental Properties
- Density: 1.2
- Boiling Point: 637.2°C at 760 mmHg
- Flash Point: 339.2°C
- Refractive Index: 1.642
- PSA: 85
- LogP: 1.22610
1H-Imidazo[4,5-d]pyridazine-4,7-diamine,N4,N7-bis[3-(dimethylamino)propyl]- Related Literature
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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5. C@ZnOnanorod array-based hydrazine electrochemical sensor with improved sensitivity and stabilityJinping Liu,Yuanyuan Li,Jian Jiang,Xintang Huang Dalton Trans., 2010,39, 8693-8697
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